Cas no 101021-57-2 (1,4-Butanediol, 2-chloro-, (R)-)

• Product Name: 1,4-Butanediol, 2-chloro-, (R)-
• CAS No: 101021-57-2
• MF: C₄H₉ClO₂
• MW: 124.566060781479
• CID: 1127671
• PubChem ID: 13817739
• Update Time: 2025-04-20

1,4-Butanediol, 2-chloro-, (R)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Butanediol, 2-chloro-, (R)-
• 101021-57-2
• 1,4-Butanediol, 2-chloro-, (2R)-
• SCHEMBL9126845

• Inchi： 1S/C4H9ClO2/c5-4(3-7)1-2-6/h4,6-7H,1-3H2/t4-/m1/s1
• InChI Key： OCOGQKHYBDIKJQ-SCSAIBSYSA-N
• SMILES： Cl[C@@H](CO)CCO

Computed Properties

• Exact Mass: 124.029107g/mol
• Monoisotopic Mass: 124.029107g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 40.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 124.56g/mol
• XLogP3: -0.1
• Topological Polar Surface Area: 40.5Ų